Cas no 2097967-11-6 (2-(6-Chloropyridazin-3-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-(6-Chloropyridazin-3-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2097967-11-6
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 5723532
• PubChem ID: 74945756
• Update Time: 2023-10-26

2-(6-Chloropyridazin-3-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloropyridazin-3-yl)-2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-(6-chloropyridazin-3-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole
• starbld0011185
• 2097967-11-6
• AKOS026714974
• SCHEMBL928701
• F1967-4430
• Pyrrolo[3,4-c]pyrrole, 2-(6-chloro-3-pyridazinyl)octahydro-5-methyl-
• 2-(6-Chloropyridazin-3-yl)-5-methyloctahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C11H15ClN4/c1-15-4-8-6-16(7-9(8)5-15)11-3-2-10(12)13-14-11/h2-3,8-9H,4-7H2,1H3
• InChI Key： FGGZPKPZSOJWPE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CC2CN(C)CC2C1

Computed Properties

• Exact Mass: 238.0985242g/mol
• Monoisotopic Mass: 238.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 422.8±45.0 °C(Predicted)
• pka: 9.59±0.20(Predicted)